4-Methylquinolinium chloride

• IUPAC Name: 4-methylquinolin-1-ium;chloride
• InChI: InChI=1S/C10H9N.ClH/c1-8-6-7-11-10-5-3-2-4-9(8)10;/h2-7H,1H3;1H
• InChI Key: OGNKZBOWNPYIDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=[NH+]C2=CC=CC=C12.[Cl-]
• Molecular Formula: C10H10ClN
• Related CAS: 491-35-0 (Parent)
• Molecular Weight: 179.64 g/mol
• CAS RN: 3007-43-0

Description

4-Methylquinolinium chloride is a chemical compound with the molecular formula C10H10ClN. It is used in various industrial and scientific research.

Synthesis Analysis

The synthesis of 4-quinolones, which includes 4-Methylquinolinium chloride, involves several methods such as activated alkyne-based reactions, K2CO3/DIPEA-catalyzed reaction, Baylis–Hillman reaction, Pd-catalyzed Buchwald–Hartwig amination, intramolecular Houben–Hoesch reaction, and tandem acyl transfer – cyclization of o-alkynoylanilines.

Molecular Structure Analysis

The molecular structure of 4-Methylquinolinium chloride can be analyzed using various spectroscopic techniques. For instance, Raman spectroscopy uses the vibration of molecules to provide chemical and structural data, while Fourier transform infrared spectroscopy allows identifying this information through absorption and emission of light in the infrared region.

Chemical Reactions Analysis

The chemical reactions involving 4-Methylquinolinium chloride can be complex and involve various factors. These reactions can be understood using the concept of chemical equilibria in complexometric titrations and calculations.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4-Methylquinolinium chloride can be determined using various techniques. These include determining its melting point, boiling point, density, molecular formula, and molecular weight.

Scientific Research Applications

Crystallographic Studies

• Water Molecule and Hydronium Ion Orientations : The structure of 1-methylquinolinium-3-carboxy chloride monohydrate was studied using X-ray diffraction, DFT calculations, NMR, FTIR, and Raman spectra. This research explored the hydrogen bonding and electrostatic interactions involving water molecules, hydronium ions, and chloride anions in the crystal lattice, providing insights into the molecular interactions and orientations in similar quinolinium chloride structures (Barczyński et al., 2009).

• Structure of 6-Hydroxy-1-Methylquinolinium Chloride Hydrate : Another study focused on the crystal structure of 6-hydroxy-1-methylquinolinium chloride hydrate, revealing intricate hydrogen bonding interactions. This research contributes to understanding the structural properties of quinolinium chloride derivatives (Barczyński et al., 2010).

Chemical Reactions and Synthesis

• Reactions with Thionyl Chloride : 4-Methylquinolines were studied for their reaction with hot thionyl chloride, yielding distinct products like 4-chloro[1,2]dithiolo[3,4-c]quinolin-1-ones. This study discusses the formation modes of these products and their reactions with various reagents, highlighting the chemical reactivity of 4-methylquinolinium chloride in organic synthesis (Al-Shaar et al., 1988).

• Synthesis of Metal Halide Salts : Research into the synthesis and structures of transition metal halide salts with 8-methylquinolinium explored the formation of complexes in different conditions. This study is significant for understanding the coordination chemistry and potential applications of quinolinium chloride derivatives in materials science (Edwards et al., 2011).

Safety and Hazards

When handling 4-Methylquinolinium chloride, it is advised to avoid dust formation, breathing mist, gas or vapors, and contacting with skin and eye. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Future Directions

The future directions of 4-Methylquinolinium chloride research could involve further exploration of its synthesis methods, chemical reactions, and potential applications. There is also a need for more detailed studies on its safety and hazards.

Relevant papers on 4-Methylquinolinium chloride include studies on the synthesis and properties of cationic surfactants, and the synthesis of quaternary ammonium salts.